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Compound of Interest

Compound Name: CP-775146

CAS No.: 702680-17-9

Cat. No.: B1669567

Get Quote

CP-775146 Technical Support Center
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with CP-
775146. The information is designed to address common challenges, particularly those related

to solubility, to ensure successful experimental outcomes.

Frequently Asked Questions (FAQs)
Q1: What is CP-775146 and what is its primary mechanism of action?

CP-775146 is a potent and selective agonist of Peroxisome Proliferator-Activated Receptor

alpha (PPARα). Its mechanism of action involves binding to and activating PPARα, a nuclear

receptor that plays a key role in the regulation of lipid metabolism and inflammation. Upon

activation, PPARα forms a heterodimer with the Retinoid X Receptor (RXR), which then binds

to specific DNA sequences known as Peroxisome Proliferator Response Elements (PPREs) in

the promoter region of target genes, leading to their increased transcription.

Q2: What are the known solubility characteristics of CP-775146?
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The solubility of CP-775146 can be challenging in aqueous solutions. Based on available data,

its solubility in common laboratory solvents is summarized below.

Troubleshooting Guide: Solubility and Solution
Preparation
Issue: I am having difficulty dissolving CP-775146.

Problem: The compound is not dissolving in my chosen solvent or is precipitating out of

solution.

Solution: Due to its low aqueous solubility, a stepwise approach is recommended for

preparing solutions of CP-775146 for in vitro and in vivo experiments.

Table 1: CP-775146 Solubility Data

Solvent Solubility
Concentration (at
MW 423.54)

Source

DMSO (Dimethyl

sulfoxide)
≥ 80 mg/mL ≥ 188.88 mM

Methanol Slightly soluble Data not available [1]

Ethanol Data not available Data not available

PBS (Phosphate-

Buffered Saline)

Data not available

(expected to be low)
Data not available

Water

Data not available

(expected to be very

low)

Data not available

Experimental Protocols

Protocol 1: Preparation of a High-Concentration Stock Solution in DMSO

Weighing the Compound: Accurately weigh the desired amount of CP-775146 powder using

a calibrated analytical balance in a chemical fume hood.
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Solvent Addition: Add the appropriate volume of high-purity, anhydrous DMSO to the vial

containing the compound. For example, to prepare a 10 mM stock solution, add 235.5 µL of

DMSO for every 1 mg of CP-775146.

Dissolution: Vortex the solution for 1-2 minutes to aid dissolution. Gentle warming in a water

bath (37°C) for 5-10 minutes can also be applied if necessary. Ensure the vial is tightly

capped.

Storage: Store the stock solution at -20°C in a tightly sealed vial. For long-term storage,

aliquoting the stock solution is recommended to avoid repeated freeze-thaw cycles.

Issue: My compound precipitates when I dilute the DMSO stock into my aqueous cell culture

medium or buffer.

Problem: The compound is soluble in the DMSO stock but crashes out of solution upon

dilution into an aqueous environment.

Solution: This is a common issue with hydrophobic compounds. The following steps can help

to mitigate precipitation.

Protocol 2: Dilution of DMSO Stock Solution for In Vitro Experiments

Pre-warm Media/Buffer: Warm your cell culture media or experimental buffer to 37°C.

Serial Dilution (Recommended): Instead of a single large dilution, perform serial dilutions.

For example, first, dilute the high-concentration DMSO stock to an intermediate

concentration in DMSO.

Final Dilution: For the final dilution into your aqueous medium, add the DMSO stock solution

dropwise while gently vortexing or swirling the medium. The final concentration of DMSO in

the medium should be kept as low as possible (typically <0.5%) to avoid solvent-induced

cellular toxicity.

Solubility Enhancers: If precipitation persists, consider the use of a solubility-enhancing

agent such as Pluronic F-68 (at a low, non-toxic concentration) in your final medium.
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Immediate Use: Use the freshly prepared solution immediately to minimize the risk of

precipitation over time.

Logical Workflow for Troubleshooting Precipitation
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Troubleshooting Precipitation

Precipitation Observed in Aqueous Medium

Is the final DMSO concentration <0.5%?

Reduce final DMSO concentration

No

Was the dilution performed stepwise?

Yes

Perform serial dilution

No

Was the medium pre-warmed?

Yes

Pre-warm medium to 37°C

No

Consider solubility enhancers (e.g., Pluronic F-68)

Yes

Use solution immediately after preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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